cylindrocyclophane A
Overview
Description
cylindrocyclophane A is a natural product found in Nostoc with data available.
Scientific Research Applications
Biosynthesis and Chemical Properties
Biosynthetic Pathway : Cylindrocyclophane A is produced through a unique biosynthetic pathway involving the functionalization of an unactivated carbon center, a process that is biologically rare (Nakamura et al., 2012). This pathway provides insights into complex natural product synthesis.
Synthetic Approaches : There has been significant progress in synthesizing cylindrocyclophane A, highlighting the power of transition-metal catalysis in natural-product synthesis (Breit & Berthold, 2020). These methodologies are crucial for the development of novel synthetic routes for complex natural products.
Enzymatic Dimerization and Alkylation : The biosynthesis of cylindrocyclophane A involves a novel halogenase enzyme, leading to a unique enzymatic dimerization reaction, which is significant for biocatalysis and metabolic engineering (Nakamura et al., 2017).
Potential Applications in Medicine and Chemistry
Antibacterial Activity : Modified cylindrocyclophane A structures have been synthesized and shown to inhibit methicillin-resistant Staphylococcus aureus (MRSA), demonstrating potential as a novel class of antibacterials (Freudenreich et al., 2020).
Structural Insights for Bioengineering : Understanding the crystal structure of key enzymes in cylindrocyclophane A biosynthesis, like CylK, provides a foundation for bioengineering and expanding its applications in organic synthesis (Wang et al., 2021).
Cytotoxicity and Biological Activity : Studies on the cytotoxicity of cylindrocyclophane A and its analogues have shown that their activity is attributed to the unique [7.7]paracyclophane framework, indicating potential in cancer research (Yamakoshi et al., 2009).
Exploration of Structural and Functional Properties
Structural Elucidation : The structure of cylindrocyclophane A and its derivatives has been determined, providing crucial insights into its unique architecture and properties (Moore et al., 1992).
Uncovering Biosynthetic Pathways : Research has focused on identifying the enzymes involved in cylindrocyclophane A biosynthesis, highlighting the role of organic chemistry in discovering new biochemical functions (Nakamura & Balskus, 2013).
properties
Product Name |
cylindrocyclophane A |
|---|---|
Molecular Formula |
C36H56O6 |
Molecular Weight |
584.8 g/mol |
IUPAC Name |
(2R,3S,8S,13R,14S,19S)-8,19-dibutyl-3,14-dimethyltricyclo[18.2.2.29,12]hexacosa-1(22),9,11,20,23,25-hexaene-2,10,13,21,24,26-hexol |
InChI |
InChI=1S/C36H56O6/c1-5-7-15-25-17-11-9-13-23(3)36(42)28-21-31(39)34(32(40)22-28)26(16-8-6-2)18-12-10-14-24(4)35(41)27-19-29(37)33(25)30(38)20-27/h19-26,35-42H,5-18H2,1-4H3/t23-,24-,25-,26-,35+,36+/m0/s1 |
InChI Key |
JCKOOZUMKBNWSJ-WDCWCBICSA-N |
Isomeric SMILES |
CCCC[C@H]1CCCC[C@@H]([C@H](C2=CC(=C([C@H](CCCC[C@@H]([C@H](C3=CC(=C1C(=C3)O)O)O)C)CCCC)C(=C2)O)O)O)C |
Canonical SMILES |
CCCCC1CCCCC(C(C2=CC(=C(C(CCCCC(C(C3=CC(=C1C(=C3)O)O)O)C)CCCC)C(=C2)O)O)O)C |
synonyms |
cylindrocyclophane A |
Origin of Product |
United States |
Retrosynthesis Analysis
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